1-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[1-(4-ethoxy-3-fluorophenyl)sulfonylazetidin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H24FN3O4S/c1-2-25-16-4-3-14(9-15(16)18)26(23,24)21-10-13(11-21)20-7-5-12(6-8-20)17(19)22/h3-4,9,12-13H,2,5-8,10-11H2,1H3,(H2,19,22)
• InChI Key: MDHDOHMZBVMBBL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N2CC(C2)N3CCC(CC3)C(=O)N)F
• Molecular Formula: C17H24FN3O4S
• Molecular Weight: 385.5 g/mol

Description

1-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)piperidine-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly known as AZD-9567 and belongs to the class of drugs known as positive allosteric modulators of the AMPA receptor.

Scientific Research Applications

Synthesis and Application in Carbohydrate Chemistry

• The related compound, 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec), has been used in carbohydrate chemistry for the protection of hydroxyl groups. It demonstrates stability under acidic conditions and is cleaved under mild basic conditions. This has been applied in the synthesis of compounds like 6-aminohexyl galabioside (Spjut, Qian, & Elofsson, 2010).

Potential Anticancer and Antibacterial Agents

• Compounds bearing a similar structure have been synthesized and evaluated for their antibacterial and anticancer potentials. For example, N-substituted acetamide derivatives containing azinane and 1,3,4-oxadiazole heterocyclic cores demonstrated moderate inhibitors with more activity against Gram-negative bacterial strains (Iqbal et al., 2017).
• Another study synthesized propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, which showed promise as anticancer agents, although further in vivo studies are required (Rehman et al., 2018).

Use in Radiopharmaceuticals

• Derivatives of the compound have been synthesized for use as PET radiotracers, such as in studying CB1 cannabinoid receptors in the animal brain (Katoch-Rouse & Horti, 2003).

Synthesis of Schiff Bases and Azetidines

• Schiff bases and azetidines derived from this compound or its derivatives have been synthesized and evaluated for various biological activities, including antidepressant and nootropic agents (Thomas et al., 2016).

Synthesis of New Azetidinones

• Novel azetidinones derived from the dimer of apremilast, which may share structural similarities, have been synthesized and characterized, highlighting the versatility of this chemical class (Jagannadham et al., 2019).